Cas no 1122484-84-7 (3beta,20alpha-dihydroxytaraxastane-28-oic acid)
1122484-84-7 structure
Product Name:3beta,20alpha-dihydroxytaraxastane-28-oic acid
CAS No:1122484-84-7
MF:C30H50O4
MW:474.715610027313
CID:2034322
PubChem ID:25132490
Update Time:2025-04-21
3beta,20alpha-dihydroxytaraxastane-28-oic acid Chemical and Physical Properties
Names and Identifiers
-
- 3beta,20alpha-dihydroxytaraxastane-28-oic acid
- punicanolic acid
- (-)-Punicanolic acid
- Punicanolate
- 1122484-84-7
- (1S,2R,4aR,6aR,6aR,6bR,8aR,10S,12aR,14aR,14bS)-2,10-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14,14a,14b-hexadecahydropicene-4a-carboxylic acid
-
- Inchi： 1S/C30H50O4/c1-18-23-19-8-9-21-26(4)12-11-22(31)25(2,3)20(26)10-13-28(21,6)27(19,5)14-16-30(23,24(32)33)17-15-29(18,7)34/h18-23,31,34H,8-17H2,1-7H3,(H,32,33)
- InChI Key： WJCIWKNYROGCFD-UHFFFAOYSA-N
- SMILES： OC(C12CCC(C)(O)C(C)C1C1CCC3C4(CCC(O)C(C)(C)C4CCC3(C)C1(C)CC2)C)=O
Computed Properties
- Exact Mass: 474.37091007Da
- Monoisotopic Mass: 474.37091007Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 1
- Complexity: 868
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.258
- Topological Polar Surface Area: 77.8Ų
3beta,20alpha-dihydroxytaraxastane-28-oic acid Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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